Cas no 1153387-52-0 (1-[(4-propylcyclohexyl)amino]propan-2-ol)

• Product Name: 1-[(4-propylcyclohexyl)amino]propan-2-ol
• CAS No: 1153387-52-0
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5230618
• PubChem ID: 43392235
• Update Time: 2026-03-07

1-[(4-propylcyclohexyl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-((4-propylcyclohexyl)amino)propan-2-ol
• 1-[(4-propylcyclohexyl)amino]propan-2-ol

• Inchi： 1S/C12H25NO/c1-3-4-11-5-7-12(8-6-11)13-9-10(2)14/h10-14H,3-9H2,1-2H3
• InChI Key： WOGGZJPMHAHBHL-UHFFFAOYSA-N
• SMILES： C(NC1CCC(CCC)CC1)C(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 1-[(4-propylcyclohexyl)amino]propan-2-ol

1-[(4-Propylcyclohexyl)amino]propan-2-ol (CAS No. 1153387-52-0): An Overview of a Promising Compound in Pharmaceutical Research

1-[(4-Propylcyclohexyl)amino]propan-2-ol (CAS No. 1153387-52-0) is a compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound, also known as 4-propylcyclohexylaminopropan-2-ol, belongs to the class of amino alcohols and has a unique structure that confers it with several interesting properties. This article aims to provide a comprehensive overview of 1-[(4-propylcyclohexyl)amino]propan-2-ol, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 1-[(4-propylcyclohexyl)amino]propan-2-ol is characterized by a cyclohexane ring substituted with a propyl group and an amino group attached to a propanol chain. The presence of these functional groups imparts the compound with specific physical and chemical properties. The cyclohexane ring provides structural rigidity, while the amino and hydroxyl groups contribute to its polarity and hydrogen bonding capabilities. These features make 1-[(4-propylcyclohexyl)amino]propan-2-ol an attractive candidate for various biological studies.

Synthesis Methods

The synthesis of 1-[(4-propylcyclohexyl)amino]propan-2-ol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-propylcyclohexanone with an appropriate amine followed by reduction to form the desired amino alcohol. Another approach involves the use of organometallic reagents, such as Grignard reagents, to introduce the propyl group onto the cyclohexane ring, followed by further functionalization to form the amino alcohol. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as catalytic hydrogenation and asymmetric synthesis, which have improved the yield and purity of 1-[(4-propylcyclohexyl)amino]propan-2-ol.

Biological Activities

1-[(4-propylcyclohexyl)amino]propan-2-ol has been studied for its potential biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in immune cells. Additionally, it has demonstrated analgesic properties by modulating pain pathways in animal models. These findings suggest that 1-[(4-propylcyclohexyl)amino]propan-2-ol could be a valuable lead compound for the development of new therapeutic agents.

Pharmacological Studies

Pharmacological studies on 1-[(4-propylcyclohexyl)amino]propan-2-ol have provided insights into its mechanism of action and potential therapeutic applications. In vivo studies have shown that this compound can effectively reduce inflammation in models of rheumatoid arthritis and colitis. Furthermore, it has been found to exhibit neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These effects are attributed to its ability to modulate signaling pathways involved in inflammation and oxidative stress.

Clinical Trials

While 1-[(4-propylcyclohexyl)amino]propan-2-ol is still in the early stages of clinical development, preliminary results from phase I trials have shown promising safety profiles and pharmacokinetic properties. These trials have demonstrated that the compound is well-tolerated at various doses and has a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. Further clinical trials are underway to evaluate its efficacy in treating specific conditions.

Potential Therapeutic Applications

The diverse biological activities of 1-[(4-propylcyclohexyl)amino]propan-2-ol make it a promising candidate for several therapeutic applications. Its anti-inflammatory properties suggest potential use in treating inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and asthma. The analgesic effects observed in preclinical studies indicate its potential for pain management. Additionally, its neuroprotective effects make it a candidate for treating neurodegenerative diseases.

Conclusion

In conclusion, 1-[(4-propylcyclohexyl)amino]propan-2-ol (CAS No. 1153387-52-0) is a compound with significant potential in pharmaceutical research and development. Its unique chemical structure and diverse biological activities make it an attractive lead compound for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, positioning it as a promising candidate for future drug development.